Cas no 52298-33-6 (1-ethoxy-1-oxopropan-2-yl benzoate)

1-ethoxy-1-oxopropan-2-yl benzoate structure
52298-33-6 structure
Product Name:1-ethoxy-1-oxopropan-2-yl benzoate
CAS No:52298-33-6
MF:C12H14O4
MW:222.237164020538
CID:936707
PubChem ID:296953
Update Time:2025-04-19

1-ethoxy-1-oxopropan-2-yl benzoate Chemical and Physical Properties

Names and Identifiers

    • 1-ethoxy-1-oxopropan-2-yl benzoate
    • (1-ethoxy-1-oxopropan-2-yl) benzoate
    • AC1L6QWO
    • NSC167527
    • NSC-167527
    • NSC 167527
    • 52298-33-6
    • DTXSID60304839
    • Inchi: 1S/C12H14O4/c1-3-15-11(13)9(2)16-12(14)10-7-5-4-6-8-10/h4-9H,3H2,1-2H3
    • InChI Key: LPPNDZSYOHMWQY-UHFFFAOYSA-N
    • SMILES: O(C(C1C=CC=CC=1)=O)C(C(=O)OCC)C

Computed Properties

  • Exact Mass: 222.08922
  • Monoisotopic Mass: 222.08920892g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 6
  • Complexity: 243
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 52.6Ų

Experimental Properties

  • PSA: 52.6
  • LogP: 1.79500
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